Cas no 13227-28-6 (7-Chloro-5-hydroxytetracycline)

• Product Name: 7-Chloro-5-hydroxytetracycline
• CAS No: 13227-28-6
• MF: C₂₂H₂₃ClN₂O₉
• MW: 494.879025697708
• CID: 2011753
• PubChem ID: 54728641
• Update Time: 2025-04-21

7-Chloro-5-hydroxytetracycline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-hydroxytetracycline
• 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,9,10,12,12a-hexahydroxy-1,11-dioxo-2-naphthacenecarboxamide
• 7-chloro-4-(dimethylamino)-1,6,9,10,11,12a-hexahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• DTXSID80716339
• 7-Chloro-4-(dimethylamino)-1,6,9,10,11,12a-hexahydroxy-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
• 13227-28-6

• Inchi： 1S/C22H23ClN2O9/c1-21(33)11-6(23)4-5-7(26)8(11)15(27)9-12(21)17(29)13-14(25(2)3)16(28)10(20(24)32)19(31)22(13,34)18(9)30/h4-5,12-14,17,26,28-30,33-34H,1-3H3,(H2,24,32)
• InChI Key： MHHWEKVAEJKCKR-UHFFFAOYSA-N
• SMILES： CN(C1C(O)=C(C(=O)N)C(=O)C2(C1C(C1C(O)(C)C3C(=C(C=CC=3Cl)O)C(=O)C1=C2O)O)O)C

Computed Properties

• Exact Mass: 480.0935579Da
• Monoisotopic Mass: 480.0935579Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines